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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanoic acid

Cat. No.: B032319

An In-Depth Technical Guide to 2-Bromo-2-methylpropanoic Acid
CAS Number: 2052-01-9

This technical guide provides a comprehensive overview of 2-Bromo-2-methylpropanoic
acid, a versatile reagent with significant applications in chemical synthesis, materials science,
and pharmaceutical development. The document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its properties, synthesis,
applications, and safety protocols.

Chemical and Physical Properties

2-Bromo-2-methylpropanoic acid, also known by synonyms such as a-Bromoisobutyric acid,
is a halogenated carboxylic acid.[1] Its fundamental properties are summarized in the table
below. The compound typically appears as a white solid or a colorless to pale yellow liquid.[2]

[3]
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Property Value References
CAS Number 2052-01-9 [4][5][6]
Molecular Formula C4H7BrO2 [21[5]1[7]
Molecular Weight 167.00 g/mol [5]
IUPAC Name 2-t.)(:omo-2-methylpropanoic 7]

aci

2-Bromo-2-methylpropionic
Synonyms : : o [21[51[7]
acid, a-Bromoisobutyric acid

White solid or Colorless to pale

Appearance yellow liquid [11[2][3]
Melting Point 44-47 °C

Boiling Point 198-200 °C [7]
Flash Point 113 °C (>110°C) [7]
Solubility Slightly soluble in water [7]

pKa 2.91+0.10 (Predicted) [3]

Synthesis and Manufacturing

The primary manufacturing route for 2-Bromo-2-methylpropanoic acid involves the alpha-
bromination of isobutyric acid.[2][3] A common method for this transformation is the Hell-
Volhard-Zelinsky reaction, which selectively introduces a bromine atom at the alpha-carbon
position.[3]

lllustrative Experimental Protocol: Synthesis via
Bromination

The following protocol is an example of a bromination reaction to produce a similar compound
and illustrates the general steps involved.

Reaction: Bromination of a starting carboxylic acid.
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Materials:

« Starting Material (e.g., Isobutyric Acid)

e Bromine

o Phosphorus tribromide (catalyst, for Hell-Volhard-Zelinsky)
o Appropriate solvent (if necessary)

o Water

» Sodium bicarbonate or other base for neutralization

» Acid for workup (e.g., HCI)

» Organic solvent for extraction (e.qg., diethyl ether)
Procedure:

» Reaction Setup: The starting carboxylic acid is charged into a reaction vessel equipped with
a stirrer, dropping funnel, and reflux condenser. A catalytic amount of phosphorus tribromide
is added.

» Bromine Addition: Bromine is added dropwise to the reaction mixture at a controlled
temperature.

o Reaction: The mixture is heated to allow the reaction to proceed to completion. The reaction
progress can be monitored by techniques such as TLC or GC.

e Quenching and Workup: After completion, the reaction mixture is cooled and carefully
guenched with water.

» Neutralization and Extraction: The aqueous solution can be neutralized with a base. The
product is then extracted into an organic solvent.

 Purification: The organic layer is washed, dried, and the solvent is removed under reduced
pressure. The crude product can be further purified by crystallization or distillation.
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General Synthesis Workflow
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Caption: General workflow for the synthesis of 2-Bromo-2-methylpropanoic acid.

Applications in Research and Drug Development
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2-Bromo-2-methylpropanoic acid is a key building block in several advanced scientific fields
due to its reactive bromine atom and carboxylic acid functional group.[1]

o Polymer Chemistry: It is widely used as an initiator for Atom Transfer Radical Polymerization
(ATRP).[2][8] ATRP allows for the controlled synthesis of polymers with specific molecular
weights and architectures, which is crucial for developing high-performance materials.[2]

» Nanotechnology: The compound plays a role in the functionalization and stabilization of
nanoparticles.[2][8] It can be used to coat quantum dots and other nanomaterials, preventing
aggregation and enabling the attachment of other functional molecules.[8]

o Pharmaceutical Synthesis: In the pharmaceutical industry, it serves as a versatile
intermediate for the synthesis of Active Pharmaceutical Ingredients (APIs).[1][3] Its functional
groups allow for the introduction of specific molecular fragments and the construction of
complex drug molecules.[1] For instance, a related compound is a key intermediate in the
manufacturing of the antihistamine fexofenadine.[9]

Key Application Areas

2-Bromo-2-methylpropanoic
acid

Polymer Chemistry Pharmaceutical Synthesis Nanotechnology
(ATRP Initiator) (API Intermediate) (Surface Functionalization)
IAdvanced Materials Drug Molecules Functionalized Nanoparticles
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Caption: Key applications of 2-Bromo-2-methylpropanoic acid.

Spectroscopic and Analytical Data
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Characterization of 2-Bromo-2-methylpropanoic acid is typically performed using standard

spectroscopic and chromatographic techniques.

Technique Observed Data References
Spectra available, typically

1H NMR showing a singlet for the [10][11][12]
methyl protons.
Spectra available for detailed

13C NMR _ [11]
structural analysis.
Spectra available, showing

FTIR characteristic peaks for C=0 [10][13]
and O-H stretching.

Raman Spectra available. [10][11]

Analytical Protocol: High-Performance Liquid

Chromatography (HPLC)

A reverse-phase HPLC method can be used for the analysis of 2-Bromo-2-methylpropanoic

acid.[14]

e Column: Newcrom R1 or similar C18 column.[14]

* Mobile Phase: A mixture of acetonitrile (MeCN) and water, with an acidic modifier like

phosphoric acid or formic acid (for MS compatibility).[14]

e Detection: UV detection is suitable for this compound.

o Application: This method is scalable and can be used for purity analysis and for isolating

impurities in preparative separations.[14]
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HPLC Analytical Workflow
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Caption: General workflow for the HPLC analysis of the compound.

Safety and Handling

2-Bromo-2-methylpropanoic acid is a corrosive material that requires careful handling to
avoid exposure.[13][15]

Hazard Class Description References

] Causes severe skin burns and
Corrosion [13]
eye damage.

Acute Toxicity Harmful if swallowed. [3][15]

) May cause irritation to the
Inhalation , [3]
respiratory tract.

Handling and Storage Precautions:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[16] Use a NIOSH/MSHA approved respirator if ventilation is inadequate.[16]

e Engineering Controls: Handle only in a chemical fume hood.[16] Eyewash stations and
safety showers should be readily available.[16]

o Storage: Store in a dry, cool, and well-ventilated place in tightly closed containers.[16] Keep
away from incompatible materials such as strong oxidizing agents, strong bases, and strong
reducing agents.[3][16]
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» Spills: In case of a spill, remove all ignition sources, clean up immediately using dry
procedures, and avoid generating dust.[15]

Conclusion

2-Bromo-2-methylpropanoic acid (CAS No. 2052-01-9) is a valuable and versatile chemical
intermediate. Its unique properties make it indispensable in the fields of polymer chemistry,
nanotechnology, and pharmaceutical synthesis. A thorough understanding of its chemical
properties, synthesis, and handling requirements is essential for its safe and effective use in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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